methyl (1S,14S,15E,18S)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: methyl (1S,14S,15E,18S)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate
• InChI: InChI=1S/C21H24N2O3/c1-4-12-11-23(2)17-9-15-13-7-5-6-8-16(13)22-20(15)18(24)10-14(12)19(17)21(25)26-3/h4-8,14,17,19,22H,9-11H2,1-3H3/b12-4-/t14-,17+,19+/m1/s1
• InChI Key: TYPMTMPLTVSOBU-VQTPNMTRSA-N
• Isomeric SMILES: C/C=C\1/CN([C@H]2CC3=C(C(=O)C[C@H]1[C@@H]2C(=O)OC)NC4=CC=CC=C34)C
• Canonical SMILES: CC=C1CN(C2CC3=C(C(=O)CC1C2C(=O)OC)NC4=CC=CC=C34)C
• synonyms: vobasine; vobasine hydrochloride; vobasine monohydrochloride

Description

methyl (1S,14S,15E,18S)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate is a natural product found in Hunteria zeylanica and Tabernaemontana bufalina with data available.

Scientific Research Applications

Crystal Structure Analysis

• Analysis of Naphthoquinone Derivatives : The study of naphthoquinone derivatives such as the one isolated from Stereospermum personatum reveals intricate molecular structures with distinct conformational behaviors. The title structure discussed in the paper exhibits boat conformation in its bicyclic system and forms chains via intermolecular interactions, highlighting its potential in crystallography and molecular design (Ravikumar et al., 2005).

• Complexation with Ions : The research on N-Pivot Lariat Crown Ethers containing central functional groups indicates the ability of such molecules to form complexes with sodium ions. This property is significant in the study of host-guest chemistry and molecular recognition processes (Guo & Zong, 1994).

• Conformational Analysis of Ethylated Derivatives : The determination of crystal structures of ethylated derivatives sheds light on the conformations and molecular arrangements of such complex organic molecules. Understanding these structures is crucial for the field of structural chemistry and drug design (Kurbanova et al., 2009).

Molecular Interaction and Reaction Studies

• Isomerization Studies : Research on the spontaneous isomerization of diazapentacyclodienedicarboxylates provides valuable insights into the dynamic behavior of organic molecules under different conditions. Such studies are fundamental to understanding reaction mechanisms and designing molecules with desired properties (Afonin et al., 2017).

• Cycloaddition Reactions : Studies on cycloaddition reactions of oxadiazin carboxylates with various olefins highlight the synthetic potential of these compounds in organic chemistry. The formation of adducts and their subsequent decomposition or transformation are of significant interest for synthetic strategies and material science (Christl et al., 1990).

• Synthesis of Functionalized Cyclopentanes : The dirhodium(II)-catalyzed C-H insertion reaction of 5,6-dioxygenated 2-diazo-3-oxohexanoates for synthesizing optically active, highly functionalized cyclopentanes reveals the importance of these compounds in asymmetric synthesis and catalysis (Yakura et al., 1999).